Cas no 127840-99-7 (Uridine,2',3'-dideoxy-2',3'-difluoro- (9CI))

• Product Name: Uridine,2',3'-dideoxy-2',3'-difluoro- (9CI)
• CAS No: 127840-99-7
• MF: C₉H₁₀F₂N₂O₄
• MW: 248.183509349823
• CID: 159908
• PubChem ID: 452035
• Update Time: 2025-04-19

Uridine,2',3'-dideoxy-2',3'-difluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,2',3'-dideoxy-2',3'-difluoro- (9CI)
• 1-[(2R,3S,4R,5R)-3,4-difluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• Uridine, 2',3'-dideoxy-2',3'-difluoro-
• 1-[(2R,3S,4R,5R)-3,4-difluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• 2',3'-F2-ddU
• NSC 646939
• DTXSID00155680
• CHEMBL1269389
• 2',3'-Difluoro-2',3'-dideoxyuridine
• 127840-99-7

• Inchi： 1S/C9H10F2N2O4/c10-6-4(3-14)17-8(7(6)11)13-2-1-5(15)12-9(13)16/h1-2,4,6-8,14H,3H2,(H,12,15,16)/t4-,6-,7-,8-/m1/s1
• InChI Key： ZACSMWVJEMXZMV-XVFCMESISA-N
• SMILES： F[C@@H]1[C@@H]([C@@H](CO)O[C@H]1N1C=CC(NC1=O)=O)F

Computed Properties

• Exact Mass: 248.0609
• Monoisotopic Mass: 248.06086313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides